Anti-MRSA Activity vs. Kojic Acid Derivatives
In a direct comparative study of six co‑isolated compounds from Aspergillus flavus, phomaligol A (compound 3) inhibited methicillin‑resistant S. aureus (MRSA) with an MIC of 31.2 μg mL⁻¹, whereas kojic acid, methyl kojic acid, and dimethyl kojic acid exhibited no measurable antibacterial activity against the same strain [1]. This demonstrates that the polyoxygenated cyclohexenone scaffold of phomaligol A confers anti‑MRSA activity that is absent in the simpler γ‑pyrone co‑metabolites.
| Evidence Dimension | Minimum Inhibitory Concentration (MIC) against methicillin-resistant Staphylococcus aureus (MRSA) |
|---|---|
| Target Compound Data | 31.2 μg mL⁻¹ |
| Comparator Or Baseline | Kojic acid, methyl kojic acid, and dimethyl kojic acid: no activity |
| Quantified Difference | Qualitative difference (active vs. inactive) |
| Conditions | Broth microdilution assay; compounds isolated from the same Aspergillus flavus extract [1] |
Why This Matters
This data demonstrates that phomaligol A possesses anti‑MRSA activity that is not a general property of co‑occurring fungal metabolites, justifying its selection over cheaper or more abundant kojic acid analogs for antibacterial discovery programs.
- [1] Wu, Q.; Chen, M.; Wang, J.; et al. Flavusides A and B, Antibacterial Cerebrosides from the Marine-Derived Fungus Aspergillus flavus. Chem. Pharm. Bull. 2011, 59 (9), 1174–1177. View Source
